Cas no 166271-53-0 (Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI))

166271-53-0 structure
Product name:Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI)
Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI)
- 166271-53-0
- METHYL N-(4-HYDROXY-2-METHYLPENTAN-2-YL)CARBAMATE
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- Inchi: InChI=1S/C8H17NO3/c1-6(10)5-8(2,3)9-7(11)12-4/h6,10H,5H2,1-4H3,(H,9,11)
- InChI Key: OLWNZIARVPQSKK-UHFFFAOYSA-N
- SMILES: CC(CC(C)(C)NC(=O)OC)O
Computed Properties
- Exact Mass: 175.12091
- Monoisotopic Mass: 175.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6Ų
- XLogP3: 0.7
Experimental Properties
- PSA: 58.56
Carbamic acid, (3-hydroxy-1,1-dimethylbutyl)-, methyl ester (9CI) Related Literature
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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Ryoji Kusaka,Yoshiya Inokuchi,Takayuki Ebata Phys. Chem. Chem. Phys., 2009,11, 9132-9140
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
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4. Synthesis of bifunctional Au–Sn organic–inorganic catalysts for acid-free hydroamination reactions†‡Avelino Corma,Camino González-Arellano,Marta Iglesias,M. Teresa Navarro,Félix Sánchez Chem. Commun., 2008, 6218-6220
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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